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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341

This document provides an in-depth overview of the molecular structure, chemical properties,
synthesis, and applications of 5-Chloro-4-methyl-2-nitroaniline, a key chemical intermediate.
The information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Molecular Structure

5-Chloro-4-methyl-2-nitroaniline is an aromatic organic compound. Its structure consists of
an aniline ring substituted with a chloro, a methyl, and a nitro group at positions 5, 4, and 2,
respectively.

Molecular Formula: C7H7CIN202[1]
Molecular Structure:
Caption: 2D structure of 5-Chloro-4-methyl-2-nitroaniline.

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Chloro-4-methyl-2-nitroaniline is
presented below.
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Property Value Reference
CAS Number 7149-80-6 [1112]
Molecular Weight 186.60 g/mol [1]
Appearance Yellow powder [3]

Melting Point 164-167 °C [4115]
Boiling Point 375.2 + 37.0 °C at 760 mmHg [4]

Density 1.4 +0.1 g/cm3 [4]

Flash Point 180.7 + 26.5 °C [4]

SMILES Cclcc(c(Cl)ccIN)--INVALID- ]

LINK--=0

Synthesis Protocol

A common method for the synthesis of 5-Chloro-4-methyl-2-nitroaniline involves the
hydrolysis of N-(5-chloro-4-methyl-2-nitrophenyl)acetamide.

Experimental Protocol:

e Preparation of Sodium Ethoxide Solution: Dissolve sodium ethoxide (8.27 g, 45.9 mmol) in
ethanol (10 mL) to prepare the alkoxide solution.[2]

e Reaction Setup: In a separate flask, dissolve N-(5-chloro-4-methyl-2-nitrophenyl)acetamide
(7.0 g, 30.6 mmol) in ethanol (10 mL) with stirring at room temperature.[2]

o Reaction Execution: Slowly add the prepared sodium ethoxide solution to the solution of N-
(5-chloro-4-methyl-2-nitrophenyl)acetamide.[2]

e Reaction Time: Continue stirring the reaction mixture at room temperature for 1 hour.[2]

» Precipitation: After 1 hour, pour the reaction mixture into 100 mL of water to precipitate the
product.[2]
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« |solation and Purification: Collect the precipitate by filtration. Wash the solid with a 1:3
mixture of isopropanol and n-hexane (10 mL), followed by a wash with n-hexane (10 mL).[2]

e Product: This process yields 5-Chloro-4-methyl-2-nitroaniline (5.71 g, 85% yield).[2]

Start: N-(5-chloro-4-methyl-
2-nitrophenyl)acetamide in Ethanol

|—> Stir at Room Temperature . . L Wash with Isopropanol/Hexane Final Product:
(RO WaleD Gllter ABEFETD ( and then Hexane 5-Chloro-4-methyl-2-nitroaniline
Sodium Ethoxide
in Ethanol

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Chloro-4-methyl-2-nitroaniline.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 5-Chloro-4-methyl-2-
nitroaniline.

e Mass Spectrometry (MS): Mass spectrometry data shows a peak at m/z of 187.0,
corresponding to the [M+1] ion.[2]

e Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra are available for this
compound and are essential for confirming the positions of the substituents on the aniline

ring.[7]

« Infrared Spectroscopy (IR): IR spectroscopy can be used to identify the characteristic
functional groups, such as the N-H stretches of the amine, the N-O stretches of the nitro
group, and C-Cl and C-H bonds of the aromatic ring.[7]

Applications in Research and Development

5-Chloro-4-methyl-2-nitroaniline serves as a versatile intermediate in various synthetic
applications.
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» Dye and Pigment Synthesis: A primary application is in the manufacturing of azo dyes, which
are valued for their vibrant and stable colors in textiles and printing inks.[8]

e Pharmaceutical Intermediate: This compound is a building block in the synthesis of
pharmaceuticals, particularly in the development of antibiotics and antiparasitic drugs where
the chloro and nitro groups can be modified to enhance binding to biological targets.[8]

o Agrochemical Production: It is utilized in the synthesis of agrochemicals, including herbicides
and insecticides. The nitro group can contribute to biological activity, while the chlorine atom
can enhance stability.[8]

o Organic Synthesis Research: In a laboratory setting, it is a useful compound for studying the
chemistry of aromatic amines.[8] It has also been used in the synthesis of 2-substituted
3,7,8-trichlorodibenzo-p-dioxins.[5]

Safety and Handling

Due to its potential hazards, 5-Chloro-4-methyl-2-nitroaniline must be handled with
appropriate safety precautions.

Hazard Statement Description

Fatal if swallowed, in contact with skin, or if

Acute Toxicity inhaled.[9]
inhaled.

May cause damage to organs through
Organ Damage
prolonged or repeated exposure.[9][10]

Environmental Hazard Toxic to aquatic life with long-lasting effects.[9]

May form combustible dust concentrations in air.

Physical Hazard
[9]

Handling Recommendations:

e Use only in a well-ventilated area or under a chemical fume hood.[11]
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* Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[9]

+ Avoid breathing dust and prevent contact with skin and eyes.[9]

« Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]
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Caption: Key hazards and recommended safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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